Cas no 646451-21-0 (L-Asparagine,L-leucyl-L-arginyl-L-methionyl-L-alanyl-L-valyl-L-seryl-L-histidyl-L-methionyl-L-lysyl-L-seryl-L-leucyl-L-arginylglycyl-L-threonylglycyl-)

• Product name: L-Asparagine,L-leucyl-L-arginyl-L-methionyl-L-alanyl-L-valyl-L-seryl-L-histidyl-L-methionyl-L-lysyl-L-seryl-L-leucyl-L-arginylglycyl-L-threonylglycyl-
• CAS No: 646451-21-0
• MF: C₇₂H₁₂₈N₂₆O₂₁S₂
• MW: 1758.07833194733
• CID: 420825

L-Asparagine,L-leucyl-L-arginyl-L-methionyl-L-alanyl-L-valyl-L-seryl-L-histidyl-L-methionyl-L-lysyl-L-seryl-L-leucyl-L-arginylglycyl-L-threonylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,L-leucyl-L-arginyl-L-methionyl-L-alanyl-L-valyl-L-seryl-L-histidyl-L-methionyl-L-lysyl-L-seryl-L-leucyl-L-arginylglycyl-L-threonylglycyl-
• L-Asparagine,L-leucyl-L-arginyl-L-methionyl-L-alanyl-L-valyl-L-seryl-L-histidyl-L-methionyl-L-lysyl-L-seryl-L-leucyl-L-arginy
• L-Asparagine, L-leucyl-L-arginyl-L-methionyl-L-alanyl-L-valyl-L-seryl-L-histidyl-L-methionyl-L-lysyl-L-seryl-L-leucyl-L-arginylglycyl-L-threonylglycyl- (9CI)

• Inchi： 1S/C72H128N26O21S2/c1-35(2)25-41(74)58(106)88-44(17-14-22-82-72(78)79)61(109)91-45(18-23-120-9)60(108)86-38(7)57(105)98-55(37(5)6)69(117)96-51(33-100)67(115)94-48(27-40-29-80-34-85-40)65(113)92-46(19-24-121-10)63(111)90-43(15-11-12-20-73)62(110)95-50(32-99)66(114)93-47(26-36(3)4)64(112)89-42(16-13-21-81-71(76)77)59(107)83-31-54(104)97-56(39(8)101)68(116)84-30-53(103)87-49(70(118)119)28-52(75)102/h29,34-39,41-51,55-56,99-101H,11-28,30-33,73-74H2,1-10H3,(H2,75,102)(H,80,85)(H,83,107)(H,84,116)(H,86,108)(H,87,103)(H,88,106)(H,89,112)(H,90,111)(H,91,109)(H,92,113)(H,93,114)(H,94,115)(H,95,110)(H,96,117)(H,97,104)(H,98,105)(H,118,119)(H4,76,77,81)(H4,78,79,82)/t38-,39+,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,55-,56-/m0/s1
• InChI Key： QYGPMFHRSPIVBZ-ZTCLQVTDSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 1756.91994

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• PSA: 782.1
• pka: 3.18±0.10(Predicted)